
Personal protective equipment for handling 2-
Hydroxybenzophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hydroxybenzophenone

Cat. No.: B104022 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxybenzophenone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Hydroxybenzophenone (CAS: 117-99-7). The information is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Summary
2-Hydroxybenzophenone presents several health hazards that require careful management.

It is known to cause skin, eye, and respiratory irritation. The toxicological properties of this

chemical have not been fully investigated, warranting a cautious approach.
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Hazard Type Description GHS Classification

Skin Irritation
Causes skin irritation upon

contact.
Skin Irrit. 2

Eye Irritation Causes serious eye irritation. Eye Irrit. 2A

Respiratory Irritation

May cause respiratory tract

irritation upon inhalation of

dust.

STOT SE 3

Combustibility
The material is a combustible

solid.
Not Classified

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following equipment is

mandatory when handling 2-Hydroxybenzophenone.
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Protection Type Recommended Equipment Standards & Purpose

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. Protects

eyes from dust and splashes.

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile or Butyl

rubber).

Inspect gloves for tears or

punctures before each use.

Prevents skin contact and

absorption.

Body Protection
Laboratory coat or appropriate

protective clothing.

Protects skin and personal

clothing from contamination.

Respiratory Protection

NIOSH-approved respirator

(e.g., type ABEK filter, or a P95

particulate respirator for dust).

Required when handling large

quantities, in poorly ventilated

areas, or when dust may be

generated. A formal respiratory

protection program meeting

OSHA 29 CFR 1910.134 or EN

149 must be followed.

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is essential for safety. The following diagram and procedures outline the

handling process from preparation to disposal.

Safe Handling Workflow for 2-Hydroxybenzophenone

1. Preparation 2. Handling 3. Post-Handling & Cleanup 4. Disposal

Verify Fume Hood Operation Check Eyewash & Safety Shower Assemble All Materials Don Appropriate PPEProceed to Handling Transfer Chemical in Hood Minimize Dust Generation Keep Container Tightly Closed Clean Work AreaProceed to Cleanup Doff PPE Correctly Wash Hands Thoroughly Segregate WasteProceed to Disposal Label Hazardous Waste Container Dispose via Approved Channels

Click to download full resolution via product page
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Caption: Workflow for safely handling 2-Hydroxybenzophenone.

1. Preparation Phase

Work Area Setup: All handling of 2-Hydroxybenzophenone powder should be conducted in

a properly functioning chemical fume hood to minimize inhalation exposure. The work

surface should be clean and uncluttered.

Verify Safety Equipment: Before starting, ensure that an emergency eyewash station and a

safety shower are accessible and operational.

Assemble Materials: Gather all necessary equipment, reagents, and waste containers to

avoid interruptions during handling.

2. Handling Phase

Don PPE: Put on all required personal protective equipment as detailed in the PPE table

above.

Chemical Transfer: Use a spatula or other suitable tools for transferring the chemical. Avoid

any actions, such as scooping or pouring quickly, that could generate airborne dust.

Storage: When not in use, keep the container tightly closed and store it in a cool, dry, and

well-ventilated area away from incompatible materials like strong oxidizing agents.

3. Post-Handling & Cleanup

Decontamination: Clean the work area thoroughly after handling is complete.

Doff PPE: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use

items in the designated hazardous waste container.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

removing gloves.

Spill and Emergency Procedures
Small Spills
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Alert personnel in the immediate vicinity.

Wearing appropriate PPE, sweep up the solid material, being careful to avoid creating dust.

Place the collected material into a designated, labeled container for hazardous waste.

Clean the spill area with a damp cloth or paper towel, and place these cleaning materials into

the hazardous waste container.

First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin with

plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice.

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical aid.

Disposal Plan
All waste containing 2-Hydroxybenzophenone must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Solid Waste: Collect unused or contaminated solid 2-Hydroxybenzophenone in a clearly

labeled, sealed container designated for hazardous waste.

Contaminated Materials: Dispose of contaminated gloves, weighing papers, and other

disposable materials in the same designated solid hazardous waste container.

Prohibition: Do not empty this chemical or its solutions into drains.

To cite this document: BenchChem. [Personal protective equipment for handling 2-
Hydroxybenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b104022#personal-protective-equipment-for-handling-
2-hydroxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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